Cas no 1417510-96-3 (1-2-(difluoromethyl)phenylethan-1-one)

• Product Name: 1-2-(difluoromethyl)phenylethan-1-one
• CAS No: 1417510-96-3
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 4597676
• PubChem ID: 58853055
• Update Time: 2024-11-04

1-2-(difluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Difluoromethyl)phenyl)ethanone
• 1-(2-DIFLUOROMETHYL-PHENYL)-ETHANONE
• 1-[2-(difluoromethyl)phenyl]ethanone
• 2'-(Difluoromethyl)acetophenone
• 1-2-(difluoromethyl)phenylethan-1-one
• INIFPGCZERKNSV-UHFFFAOYSA-N
• AT29151
• MFCD22685892
• SB85720
• EN300-1703945
• SCHEMBL14523913
• 1-(2-(DIFLUOROMETHYL)PHENYL)ETHAN-1-ONE
• 1-[2-(difluoromethyl)phenyl]ethan-1-one
• 1417510-96-3

• Inchi： 1S/C9H8F2O/c1-6(12)7-4-2-3-5-8(7)9(10)11/h2-5,9H,1H3
• InChI Key： INIFPGCZERKNSV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C)=O)F

Computed Properties

• Exact Mass: 170.05432120 g/mol
• Monoisotopic Mass: 170.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1
• Molecular Weight: 170.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones